Cas no 35462-47-6 (4-hydroxynaphthalene-1-carbonitrile)

• Product Name: 4-hydroxynaphthalene-1-carbonitrile
• CAS No: 35462-47-6
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 1470608
• PubChem ID: 11506528
• Update Time: 2025-04-23

4-hydroxynaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-hydroxy-
• 4-hydroxynaphthalene-1-carbonitrile
• 4-cyano-1-naphthol
• AKOS022516433
• 1-hydroxy-4-naphthonitrile
• DTXSID70467702
• DB-083668
• SCHEMBL4228113
• 35462-47-6
• 1-Cyano-4-naphthol
• 2-Cyano-4-hydroxynaphthalene
• EN300-189123
• WRCUUNRCGDNUQJ-UHFFFAOYSA-N
• Z1255418329

• Inchi： 1S/C11H7NO/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h1-6,13H
• InChI Key： WRCUUNRCGDNUQJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 169.05281
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Additional information on 4-hydroxynaphthalene-1-carbonitrile

1-Naphthalenecarbonitrile, 4-hydroxy- (CAS No: 35462-47-6)

1-Naphthalenecarbonitrile, 4-hydroxy-, also known by its CAS registry number 35462-47-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the naphthalene derivatives family, characterized by its naphthalene ring system with a hydroxyl group (-OH) at the 4-position and a cyano group (-CN) at the 1-position. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable component in various applications.

The molecular formula of 1-Naphthalenecarbonitrile, 4-hydroxy- is C₁₁H₈NO, with a molecular weight of approximately 168.19 g/mol. Its structure consists of a naphthalene backbone, which is a fused bicyclic aromatic system, with substituents at specific positions that influence its reactivity and solubility. The hydroxyl group at the 4-position introduces hydrophilic characteristics, while the cyano group at the 1-position adds electron-withdrawing properties, enhancing the compound's ability to participate in various chemical reactions.

Recent studies have highlighted the potential of 1-Naphthalenecarbonitrile, 4-hydroxy- in the synthesis of advanced materials. For instance, researchers have explored its use as an intermediate in the preparation of novel polymers and surface-active agents. The compound's ability to undergo nucleophilic substitution and condensation reactions makes it a versatile building block in organic synthesis.

In terms of physical properties, 1-Naphthalenecarbonitrile, 4-hydroxy- is typically a crystalline solid with a melting point around 200°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling and purification during chemical processes. The compound's UV-vis spectrum exhibits strong absorption bands due to the conjugated π-system of the naphthalene ring, making it suitable for applications in optoelectronic materials.

The synthesis of 1-Naphthalenecarbonitrile, 4-hydroxy- involves multi-step procedures that often start from naphthalene derivatives. One common approach includes the cyanation of hydroxynaphthalene derivatives using appropriate cyanating agents under controlled conditions. Optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent research to improve yield and purity.

Applications of 1-Naphthalenecarbonitrile, 4-hydroxy- span across various industries. In pharmaceuticals, it serves as an intermediate in drug discovery programs targeting specific biological pathways. Its role as a precursor for bioactive molecules has been documented in several recent studies. Additionally, in the field of catalysis, this compound has been investigated as a ligand for transition metal catalysts in asymmetric synthesis.

Recent advancements in green chemistry have also brought attention to 1-Naphthalenecarbonitrile, 4-hydroxy- as a potential candidate for environmentally friendly processes. Researchers are exploring its use in biodegradable polymers and eco-friendly surfactants, aligning with global sustainability goals.

In conclusion, 1-Naphthalenecarbonitrile, 4-hydroxy- (CAS No: 35462-47-6) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and material science. As research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.